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Compound of Interest

Compound Name: Chloroborane

Cat. No.: B076620

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of monochloroborane dimethyl
sulfide complex (CIBH22SMez), a valuable reagent in organic synthesis. The document details
the prevalent synthetic methodology, physical and chemical properties, and safety
considerations.

Introduction

Monochloroborane dimethyl sulfide is a stabilized form of the highly reactive
monochloroborane. The complexation with dimethyl sulfide moderates the reactivity of the
boron center, making it a safer and more manageable reagent for various chemical
transformations, including hydroboration and reduction reactions.[1] Its utility in the synthesis of
fine chemicals and pharmaceutical intermediates underscores the importance of a reliable and
well-characterized synthetic protocol.

Synthesis Methodology

The most common and efficient method for the synthesis of monochloroborane dimethyl
sulfide complex involves the reaction of borane-dimethyl sulfide complex (BH3z*SMe:2) with a
chlorine source. A widely adopted procedure utilizes tetrachloromethane (CCls) as the chlorine
donor.

Reaction Principle
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The synthesis proceeds via the chlorination of the borane-dimethyl sulfide adduct. An
equimolar mixture of borane-dimethyl sulfide and tetrachloromethane is refluxed, resulting in
the formation of monochloroborane dimethyl sulfide and chloroform (CHCIs) as a byproduct.
The reaction is reported to proceed in essentially quantitative yield.[1][2]

Reaction:

BH3eSMe2 + CCls —» CIBH2¢SMe2 + CHCIz

Experimental Protocol

This protocol is based on established laboratory procedures and should be performed by
qualified personnel in a well-ventilated fume hood, given the hazardous nature of the reagents.

Materials and Equipment:

e Borane-dimethyl sulfide complex (BHs*SMez2)
o Tetrachloromethane (CCls), anhydrous

e Two-necked round-bottom flask

e Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

 Inert gas supply (Nitrogen or Argon) with a bubbler

Schlenk line or similar apparatus for handling air-sensitive reagents
Procedure:

o Apparatus Setup: Assemble a dry two-necked round-bottom flask equipped with a magnetic
stir bar and a reflux condenser. The top of the condenser should be connected to an inert
gas line with a bubbler to maintain a positive pressure of nitrogen or argon and prevent the
ingress of atmospheric moisture.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b076620?utm_src=pdf-body
https://www.atamanchemicals.com/monochloroborane-dimethylsulfide_u34858/
https://pubs.rsc.org/en/content/articlelanding/1980/c3/c39800001169
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reagent Addition: Under a counterflow of inert gas, charge the flask with an equimolar

amount of anhydrous tetrachloromethane. Subsequently, add the borane-dimethyl sulfide

complex dropwise to the stirred tetrachloromethane at room temperature.

o Reaction: Heat the reaction mixture to a gentle reflux. The exact temperature will be the

boiling point of the solvent mixture. Maintain the reflux for an extended period, typically

around 20 hours, to ensure the reaction goes to completion.

o Work-up and Purification: As the reaction proceeds in a nearly quantitative manner, the

product can often be used directly in subsequent steps without extensive purification. If

necessary, chloroform and any unreacted starting materials can be removed under reduced

pressure. Fractional distillation under reduced pressure can be employed for further

purification, although this is often not required for many applications.

Data Presentation

husical and Chemical :

Property Value Reference(s)
Chemical Formula C2H9BCIS [1]

Molecular Weight 111.41 g/mol [1]
Appearance Colorless to pale yellow liquid [1][3]

Density 1.059 g/mL at 25 °C

Flash Point 24 °C (75.2 °F) [3]

Stable under an inert
Stability atmosphere at 0-5 °C.

Moisture-sensitive.

[3]

Safety Information
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Precautionary

Hazard Statement GHS Classification Reference(s)
Measures
o Keep away from heat,
. Flammable liquid
Flammability sparks, open flames,
(Category 3)
and hot surfaces.
Causes severe skin )
Wear protective
o burns and eye ]
Corrosivity gloves, clothing, eye,
damage (Category )
and face protection.
1B)
Reacts with water to Handle and store
Reactivity with Water release flammable under inert, dry [4]
gases. conditions.
Visualization
Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis process.

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://en.wikipedia.org/wiki/Borane_dimethylsulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Monochloroborane Dimethyl Sulfide

Borane-dimethyl sulfide
(BH3-SMe2)
+

Tetrachloromethane (CCl4)

'

Reflux (20h)
under Inert Atmosphere

'

Monochloroborane Dimethyl Sulfide
(CIBH2:SMe2)
+

Chloroform (CHCI3)

l

Work-up (optional)
(Removal of volatiles)

l

Purified CIBH2eSMe2
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Reactant to Product Transformation

Reactants

B-H bond chlorination / Chlorine source

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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